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Compound of Interest

Compound Name: Polonium-218

Cat. No.: B1236091

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical
properties of Polonium-218 (218Po), a radioactive isotope of the element polonium. Given its
short half-life and position within the uranium-238 decay chain, understanding its
characteristics is crucial for applications in nuclear physics and for assessing its role in
radiological contexts.

Core Physical and Nuclear Properties

Polonium-218 is a highly unstable isotope, defined by its nuclear composition of 84 protons
and 134 neutrons.[1][2] This neutron-to-proton ratio contributes significantly to its radioactive
instability, making it prone to rapid nuclear decay.[1] It is primarily produced as a decay product
of Radon-222.[1][3]

The fundamental properties of Polonium-218 are summarized in the table below. These values
represent a consolidation of data from various nuclear databases and experimental
evaluations.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1236091?utm_src=pdf-interest
https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.smolecule.com/products/s625486
https://www.chemlin.org/isotope/polonium-218
https://www.smolecule.com/products/s625486
https://www.smolecule.com/products/s625486
https://www.wise-uranium.org/nucv.html?Po-218
https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Notes

Half-Life

3.097 (+ 0.012) minutes|[2]

Also cited as 3.10 min[1][4][5]
and 3.05 min.[3][6]

Primary Decay Mode

Alpha (a) Decay[2][3][4][6]

Accounts for >99.9% of all

decay events.

o-Decay Daughter

Lead-214 (214Pb)[2][3][7]

o-Decay Energy

6.11475 (+ 0.00009) MeV[2]

Also cited as 6.115 MeV.[4]

Secondary Decay Mode

Beta-Minus (-) Decay[2][3][4]

A rare decay pathway.

B--Decay Daughter

Astatine-218 (218At)[2][31[4]

--Decay Energy

0.256 (+ 0.012) MeV[2]

Also cited as 0.265 MeV.[4]

Decay Branching Ratios

a-decay: 99.980 (+ 0.002) %[2]
B--decay: 0.020 (+ 0.002) %[2]

A very small fraction

undergoes beta decay.

Isotopic Mass

218.0089712 (+ 0.0000021)
uf?]

Other sources cite 218.008966
u.[1][5][8]

Mass Number 218[1][2]
Atomic Number (2) 84[1]12]
Neutron Number (N) 134[1][2]
Nuclear Spin & Parity 0+[2][4]

Binding Energy

1685.47 MeV (approx. 7.73
MeV/nucleon)[2][4][9]

Chemical Properties

Direct experimental investigation of the chemical properties of Polonium-218 is severely

limited by its extremely short half-life. Therefore, its chemical behavior is largely inferred from

the known chemistry of other more stable polonium isotopes, such as Polonium-210, and its
position in the periodic table.
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o Electron Configuration: [Xe] 4f14 5d10 6s2 6p4.[10] As a member of Group 16, the
chalcogens, it shares some properties with tellurium and selenium.[10]

o Oxidation States: The most common oxidation states for polonium are +2 and +4.[11] The +4
state is generally the most stable in solution.[12]

» Reactivity: Polonium is a metallic element that readily dissolves in dilute acids.[10][11][12] It
is only slightly soluble in alkaline solutions.[11] Due to its high radioactivity, it exhibits self-
heating properties and a few curies can exhibit a blue glow from the excitation of surrounding
gas.[11]

 lonic Behavior: In environmental contexts, the singly charged Polonium-218 ion can be
neutralized by reacting with oxygen to form a polonium oxide ion, which has a higher
ionization potential.

Experimental Protocols

The characterization of a short-lived isotope like Polonium-218 relies on rapid and highly
sensitive nuclear detection methods.

The precise measurement of the half-life and decay energies of 218Po is typically achieved
using alpha spectrometry.

e Source Preparation: Polonium-218 is naturally formed from the alpha decay of Radon-222
gas. For experimental purposes, 218Po ions can be collected via electrostatic precipitation
onto a detector or a sample planchet. A common method involves flowing radon gas through
a chamber containing a charged electrode, onto which the positively charged 218Po ions
(formed immediately after 222Rn decay) are deposited.

» Detection System: A high-resolution alpha spectrometer is required. This typically consists of
a silicon detector (e.g., a Passivated Implanted Planar Silicon (PIPS) detector) housed in a
vacuum chamber to minimize energy loss of the alpha particles before they reach the
detector.

o Data Acquisition: The detector is coupled to a multichannel analyzer (MCA). The system is
calibrated using standard alpha sources with well-known energies. Once the 218Po source
is in place, the alpha particle emissions are counted over time.
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o Half-Life Calculation: The number of counts in the characteristic 6.115 MeV peak for 218Po
is recorded at regular, short time intervals. The data of count rate versus time is then fitted to
an exponential decay curve (N(t) = NOe-At), from which the decay constant (A) and
subsequently the half-life (T% = In(2)/\) can be accurately calculated.[1]

¢ Branching Ratio Determination: The much rarer beta decay events are detected using a beta
spectrometer (e.g., a plastic scintillator or a proportional counter). By comparing the rate of
beta emissions to the rate of alpha emissions from the same source, the branching ratio can
be determined. This requires careful efficiency calibration of both detector systems.

Logical and Relational Diagrams

The primary mode of decay for Polonium-218 is alpha emission, leading to Lead-214. A minor,
secondary pathway involves beta decay to the highly unstable Astatine-218.

Polonium-218 (218P0)
TY% = 3.10 min

Lead-214 (?*4Pb) Astatine-218 (?18At)

Click to download full resolution via product page

Caption: Decay pathways of Polonium-218.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to the Physical and Chemical
Properties of Polonium-218]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236091#physical-and-chemical-properties-of-
polonium-218]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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